Cas no 473253-40-6 (3-(4-Methoxyphenyl)-4,5-dihydroisoxazole-5-carboxylic acid)

• Product Name: 3-(4-Methoxyphenyl)-4,5-dihydroisoxazole-5-carboxylic acid
• CAS No: 473253-40-6
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• MDL: MFCD06011104
• CID: 1073326
• PubChem ID: 2978440
• Update Time: 2025-10-13

3-(4-Methoxyphenyl)-4,5-dihydroisoxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methoxy-phenyl)-4,5-dihydro-isoxazole-5-carboxylic acid
• BDBM50118591
• G44919
• CHEMBL342224
• SMR000124760
• AKOS016345043
• cid_2978440
• 3-(4-methoxyphenyl)-4,5-dihydroisoxazole-5-carboxylic acid
• (R/S)-3-(4-Methoxy-phenyl)-4,5-dihydro-isoxazole-5-carboxylic acid
• MLS-0106104.0001
• HMS2492N07
• BBL037782
• STK346605
• 3-(4-methoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid
• 5-Isoxazolecarboxylic acid, 4,5-dihydro-3-(4-methoxyphenyl)-
• ALBB-009981
• LS-03381
• HSCXSJZYFWHROH-UHFFFAOYSA-N
• AKOS000303333
• EN300-92857
• A914902
• 3-(4-methoxyphenyl)-4,5-dihydroisoxazole-5-carboxylicacid
• 473253-40-6
• MLS000067254
• MFCD06011104
• 3-(4-Methoxyphenyl)-4,5-dihydroisoxazole-5-carboxylic acid

• MDL： MFCD06011104
• Inchi： 1S/C11H11NO4/c1-15-8-4-2-7(3-5-8)9-6-10(11(13)14)16-12-9/h2-5,10H,6H2,1H3,(H,13,14)
• InChI Key： HSCXSJZYFWHROH-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)CC(C2C=CC(=CC=2)OC)=N1

Computed Properties

• Exact Mass: 221.069
• Monoisotopic Mass: 221.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68.1Ų

3-(4-Methoxyphenyl)-4,5-dihydroisoxazole-5-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(4-Methoxyphenyl)-4,5-dihydroisoxazole-5-carboxylic acid

Professional Introduction to 3-(4-Methoxyphenyl)-4,5-dihydroisoxazole-5-carboxylic Acid (CAS No. 473253-40-6)

3-(4-Methoxyphenyl)-4,5-dihydroisoxazole-5-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 473253-40-6, has garnered considerable attention due to its potential applications in drug development and medicinal research. The molecular structure of this compound consists of a dihydroisoxazole core appended with a 4-methoxyphenyl group, which contributes to its distinct chemical behavior and reactivity.

The pharmacological relevance of 3-(4-Methoxyphenyl)-4,5-dihydroisoxazole-5-carboxylic acid stems from its ability to interact with various biological targets. Recent studies have highlighted its role as a promising intermediate in the synthesis of bioactive molecules. The presence of the isoxazole ring and the methoxy-substituted aromatic ring enhances its versatility, making it a valuable scaffold for designing novel therapeutic agents. Researchers have been particularly interested in exploring its potential as a precursor for compounds targeting neurological disorders, inflammation, and infectious diseases.

In the realm of drug discovery, the synthesis and optimization of 3-(4-Methoxyphenyl)-4,5-dihydroisoxazole-5-carboxylic acid have been subjects of extensive investigation. The compound's structural features allow for modifications that can fine-tune its pharmacokinetic properties, solubility, and binding affinity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to enhance the yield and purity of this compound. These advancements have not only facilitated its production but also opened new avenues for exploring its pharmacological profile.

Recent breakthroughs in medicinal chemistry have demonstrated the efficacy of derivatives of 3-(4-Methoxyphenyl)-4,5-dihydroisoxazole-5-carboxylic acid in preclinical studies. For instance, researchers have synthesized analogs that exhibit potent inhibitory effects on enzymes involved in pain signaling pathways. These findings suggest that modifications to the methoxyphenyl moiety can significantly alter the biological activity of the compound. Such insights are crucial for developing next-generation drugs with improved therapeutic efficacy and reduced side effects.

The role of computational chemistry in studying 3-(4-Methoxyphenyl)-4,5-dihydroisoxazole-5-carboxylic acid cannot be overstated. Molecular modeling techniques have been instrumental in predicting the binding interactions between this compound and its target proteins. By leveraging high-performance computing resources, scientists have been able to simulate the molecular dynamics of these interactions, providing valuable insights into their mechanisms of action. These computational studies have complemented experimental approaches, leading to a more comprehensive understanding of the compound's pharmacological behavior.

Another area of interest has been the exploration of 3-(4-Methoxyphenyl)-4,5-dihydroisoxazole-5-carboxylic acid in green chemistry initiatives. The development of sustainable synthetic routes has become increasingly important in pharmaceutical manufacturing. Researchers have investigated eco-friendly alternatives to traditional synthetic methods, such as using biodegradable solvents and catalytic systems that minimize waste generation. These efforts align with global trends toward environmentally responsible drug production and highlight the compound's adaptability to modern chemical practices.

The future prospects for 3-(4-Methoxyphenyl)-4,5-dihydroisoxazole-5-carboxylic acid are promising, with ongoing research aiming to uncover new therapeutic applications. Collaborative efforts between academia and industry are essential for translating laboratory findings into clinical reality. By integrating cutting-edge technologies such as artificial intelligence and machine learning into drug discovery processes, scientists can accelerate the identification of novel derivatives with enhanced pharmacological properties. This interdisciplinary approach holds great potential for advancing our understanding and utilization of this versatile compound.

In conclusion, 3-(4-Methoxyphenyl)-4,5-dihydroisoxazole-5-carboxylic acid (CAS No. 473253-40-6) represents a significant contribution to pharmaceutical chemistry. Its unique structural features and broad range of applications make it a valuable tool for researchers investigating various diseases. As scientific knowledge continues to evolve, it is likely that this compound will play an increasingly important role in the development of innovative therapeutic strategies.